Cas no 2918768-02-0 (c-Myc Peptide Trifluoroacetate)

• Product Name: c-Myc Peptide Trifluoroacetate
• CAS No: 2918768-02-0
• MF: C₅₃H₈₇F₃N₁₂O₂₃
• MW: 1317.31970524788
• CID: 6780949
• PubChem ID: 133053573
• Update Time: 2025-05-23

c-Myc Peptide Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• c-Myc Peptide Trifluoroacetate
• G16231
• c-Myc Peptide Trifluoroacetate (145646-22-6 free base)
• 2918768-02-0
• TS-10346
• AKOS040763965

• Inchi： 1S/C51H86N12O21.C2HF3O2/c1-7-26(6)41(63-48(80)32(20-24(2)3)59-43(75)28(10-8-9-19-52)56-44(76)29(12-15-36(54)65)55-42(74)27(53)11-16-37(66)67)50(82)62-35(23-64)49(81)58-30(13-17-38(68)69)45(77)57-31(14-18-39(70)71)46(78)60-33(22-40(72)73)47(79)61-34(51(83)84)21-25(4)5;3-2(4,5)1(6)7/h24-35,41,64H,7-23,52-53H2,1-6H3,(H2,54,65)(H,55,74)(H,56,76)(H,57,77)(H,58,81)(H,59,75)(H,60,78)(H,61,79)(H,62,82)(H,63,80)(H,66,67)(H,68,69)(H,70,71)(H,72,73)(H,83,84);(H,6,7)/t26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,41-;/m0./s1
• InChI Key： LFLOYCHBNWJNKH-VKBDHGEDSA-N
• SMILES： FC(C(=O)O)(F)F.O=C([C@H](CC(C)C)NC([C@H](CCCCN)NC([C@H](CCC(N)=O)NC([C@H](CCC(=O)O)N)=O)=O)=O)N[C@H](C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@H](C(=O)O)CC(C)C)=O)=O)CCC(=O)O)=O)CCC(=O)O)=O)=O)[C@@H](C)CC

Computed Properties

• Exact Mass: 1316.59591156g/mol
• Monoisotopic Mass: 1316.59591156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 91
• Rotatable Bond Count: 44
• Complexity: 2390
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 601Ų

Additional information on c-Myc Peptide Trifluoroacetate

c-Myc Peptide Trifluoroacetate (CAS No. 2918768-02-0): A Comprehensive Overview of Its Properties and Applications

The c-Myc Peptide Trifluoroacetate (CAS No. 2918768-02-0) is a highly specialized synthetic peptide derivative that has garnered significant attention in biomedical research and therapeutic development. This compound, characterized by its trifluoroacetate salt form, is a critical tool for studying the c-Myc oncoprotein, a pivotal regulator of cell proliferation, apoptosis, and metabolism. The c-Myc gene is frequently dysregulated in cancers, making this peptide a valuable asset for oncology research and drug discovery.

In recent years, the demand for c-Myc Peptide Trifluoroacetate has surged due to its role in elucidating the mechanisms of cancer cell signaling pathways. Researchers are particularly interested in its ability to modulate transcription factors and epigenetic regulators, which are hot topics in precision medicine. The peptide's trifluoroacetate salt form enhances its solubility and stability, making it ideal for in vitro and in vivo studies. This property aligns with the growing trend of using peptide-based therapeutics to target undruggable proteins, a major challenge in modern pharmacology.

The c-Myc Peptide Trifluoroacetate is also a focal point in immunotherapy research, as it can be used to investigate immune evasion strategies employed by cancer cells. With the rise of CAR-T cell therapy and checkpoint inhibitors, understanding the role of c-Myc in immune modulation has become a priority. This peptide enables scientists to dissect the interplay between oncogenes and the immune system, offering insights into novel combination therapies.

Another area of interest is the peptide's application in stem cell research. The c-Myc protein is known to play a crucial role in cellular reprogramming and pluripotency. By using c-Myc Peptide Trifluoroacetate, researchers can explore its effects on induced pluripotent stem cells (iPSCs), a groundbreaking technology with potential applications in regenerative medicine. This aligns with the increasing public and scientific focus on anti-aging and tissue engineering.

From a technical standpoint, the c-Myc Peptide Trifluoroacetate is synthesized using advanced solid-phase peptide synthesis (SPPS) techniques, ensuring high purity and consistency. Its CAS No. 2918768-02-0 serves as a unique identifier for quality control and regulatory compliance, which is essential for laboratories adhering to Good Laboratory Practices (GLP). The peptide's molecular weight, sequence, and modifications are meticulously verified through mass spectrometry and HPLC analysis, meeting the stringent requirements of peer-reviewed studies.

In summary, the c-Myc Peptide Trifluoroacetate (CAS No. 2918768-02-0) is a versatile and indispensable tool for advancing our understanding of cancer biology, immunotherapy, and stem cell research. Its relevance to cutting-edge scientific inquiries ensures its continued prominence in the life sciences. As the field evolves, this peptide will likely remain at the forefront of innovations aimed at tackling some of the most pressing challenges in human health.